Cas no 149793-69-1 (3-Fluoro-5-(trifluoromethyl)benzonitrile)

3-Fluoro-5-(trifluoromethyl)benzonitrile structure
149793-69-1 structure
Product Name:3-Fluoro-5-(trifluoromethyl)benzonitrile
CAS No:149793-69-1
MF:C8H3F4N
MW:189.10973572731
MDL:MFCD00061282
CID:65160
PubChem ID:519037
Update Time:2025-04-18

3-Fluoro-5-(trifluoromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Fluoro-5-(trifluoromethyl)benzonitrile
    • 3-Cyano-5-fluorobenzotrifluoride~alpha,alpha,alpha,5-Tetrafluoro-m-tolunitrile
    • 3-Fluoro-5-trifluoromethylbenzonitrile
    • 3-Fluoro-5(trifluoromethyl)benzonitrile
    • 3-CYANO-5-FLUOROBENZOTRIFLUORIDE
    • à,à,à,5-tetrafluoro-m-tolunitrile
    • alpha,alpha,alpha,5-Tetrafluoro-m-tolunitrile
    • 5-Fluoro-3-(trifluoroMethyl)benzenecarbonitrile
    • 3-Fluoro-5-(trifluoromethyl)benzonitrile97%
    • 3-Fluoro-5-(trifluoromethyl)benzonitrile 97%
    • 3-fluoro-5-trifluoromethyl-benzonitrile
    • Benzonitrile, 3-fluoro-5-(trifluoromethyl)-
    • AYNUKEDZAYOEGG-UHFFFAOYSA-N
    • 3-fluoro-5-(trifluoromethyl) benzonitrile
    • 3-fluoro-5-(trifluoromethyl)benzenecarbonitrile
    • .alpha.,.alpha.,.alpha.,5-Tetrafluoro-m-tolunitrile
    • PubChem2620
    • A
    • 3-Fluoro-5-trifluoromethyl benzonitrile
    • SY014544
    • AM20060080
    • MFCD00061282
    • CS-W007956
    • 149793-69-1
    • Z1201618585
    • EN300-254882
    • FT-0615703
    • 3-fluoro-5-(trifluoromethyl)-benzonitrile
    • SCHEMBL628008
    • 3-trifluoromethyl-5-fluorobenzonitrile
    • DTXSID30333878
    • AC-4085
    • F0994
    • AKOS005259224
    • PS-8420
    • J-512514
    • DB-008306
    • DB-348206
    • STL553836
    • DTXCID40284968
    • BBL100270
    • 3-Fluoro-5-(trifluoromethyl)benzonitrile .
    • 5-Fluoro-3-(trifluoromethyl)benzenecarbonitrile; 3-Fluoro-5-(trifluoromethyl)benzonitrile
    • MDL： MFCD00061282
    • Inchi： 1S/C8H3F4N/c9-7-2-5(4-13)1-6(3-7)8(10,11)12/h1-3H
    • InChI Key： AYNUKEDZAYOEGG-UHFFFAOYSA-N
    • SMILES： FC(C1C=C(C=C(C#N)C=1)F)(F)F
    • BRN： 7703957

Computed Properties

  • Exact Mass: 189.02000
  • Monoisotopic Mass: 189.020162
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.6
  • Topological Polar Surface Area: 23.8

Experimental Properties

  • Density: 1.350(lit.)
  • Boiling Point: 179.9°C at 760 mmHg
  • Flash Point: 65.6℃
  • Refractive Index: 1.446
  • PSA: 23.79000
  • LogP: 2.71618

3-Fluoro-5-(trifluoromethyl)benzonitrile Security Information

3-Fluoro-5-(trifluoromethyl)benzonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-Fluoro-5-(trifluoromethyl)benzonitrile Pricemore >>

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 $224.00 2023-05-18
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3-Fluoro-5-(trifluoromethyl)benzonitrile Suppliers

Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:149793-69-1)
Order Number:SFD884
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Wednesday, 11 December 2024 17:02
Price ($):
Email:sales1@senfeida.com

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Jiangsu Xinsu New Materials Co., Ltd
(CAS:149793-69-1)
SFD884
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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